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Compound of Interest

Compound Name: Ethyl thioglycolate

Cat. No.: B046877 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. Ethyl thioglycolate, a versatile yet hazardous chemical, requires a structured

approach to its disposal. This guide provides essential, step-by-step information for the safe

management and disposal of ethyl thioglycolate waste.

Immediate Safety and Handling Protocols
Before initiating any disposal procedure, it is crucial to handle ethyl thioglycolate with the

appropriate safety measures. This compound is classified as toxic if swallowed, a flammable

liquid and vapor, and can cause skin and serious eye irritation.[1][2][3] Adherence to the

following personal protective equipment (PPE) guidelines is mandatory:

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Use chemically resistant gloves.

Skin Protection: Wear appropriate protective clothing to prevent skin exposure.[4]

Respiratory Protection: In case of inadequate ventilation, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[4]

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.[4]
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Quantitative Hazard and Physical Properties
A clear understanding of ethyl thioglycolate's properties is essential for its safe handling and

disposal.

Property Value Source

CAS Number 623-51-8 [1][2][5]

Molecular Formula C4H8O2S [3]

Molecular Weight 120.17 g/mol [3]

Flash Point 60.5 °C (140.9 °F) [1]

Boiling Point 157 °C

Density 1.096 g/mL at 25 °C [1]

GHS Hazard Codes H226, H301, H315, H319 [3]

Step-by-Step Disposal Procedure
The disposal of ethyl thioglycolate must comply with all federal, state, and local regulations.

[6] The following procedure outlines a general workflow for its proper disposal.

Step 1: Waste Identification and Segregation

Original Containers: Whenever possible, leave waste ethyl thioglycolate in its original

container.[7] Do not mix it with other waste streams.[7]

Contaminated Materials: Any materials that have come into contact with ethyl thioglycolate,

such as absorbent pads, gloves, and empty containers, should be treated as hazardous

waste.

Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name

"Ethyl Thioglycolate."

Step 2: On-site Neutralization (if applicable and permitted)
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Consult Safety Office: Before attempting any neutralization, consult with your institution's

Environmental Health and Safety (EHS) office. Neutralization procedures can be hazardous

and should only be performed by trained personnel with a validated protocol.

Incompatible Materials: Ethyl thioglycolate is incompatible with strong oxidizing agents,

strong acids, strong bases, and metals.[4][8][9] Avoid contact with these substances.

Step 3: Storage Pending Disposal

Storage Location: Store waste containers in a designated, well-ventilated, and cool area,

away from sources of ignition.[2][5] The storage area should be secure and accessible only

to authorized personnel.[5]

Container Integrity: Ensure containers are tightly closed and not leaking.[2][5]

Step 4: Professional Waste Disposal

Engage a Licensed Contractor: The disposal of ethyl thioglycolate must be handled by a

licensed hazardous waste disposal company. Your EHS office will have a list of approved

vendors.

Waste Manifest: A hazardous waste manifest will be required for transportation. This

document tracks the waste from your facility to its final disposal site.

Recommended Disposal Method: Incineration is a commonly recommended method for the

disposal of ethyl thioglycolate.[10]

Logical Workflow for Disposal Decision-Making
The following diagram illustrates the decision-making process for the proper disposal of ethyl
thioglycolate.
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Ethyl Thioglycolate Disposal Workflow

Waste Generation
(Ethyl Thioglycolate)

Is the container empty?

Triple rinse with a suitable solvent.
Collect rinsate as hazardous waste.

Yes

Segregate and label as
'Hazardous Waste:
Ethyl Thioglycolate'

No

Deface label and dispose of
the container as non-hazardous waste

(consult local regulations).

Store in a designated, cool,
well-ventilated, and secure area.

Arrange for pickup by a
licensed hazardous waste contractor.

Complete hazardous
waste manifest.

Final Disposal
(e.g., Incineration)
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Caption: A flowchart outlining the key steps and decisions in the safe disposal process for ethyl
thioglycolate waste.

Accidental Release Measures
In the event of a spill, immediately evacuate the area and ensure adequate ventilation.[5]

Remove all sources of ignition.[6] Prevent the spill from entering drains or waterways.[5][6]

Absorb the spill with an inert material (e.g., vermiculite, dry sand) and place it into a suitable,

labeled container for disposal.[6]

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of ethyl thioglycolate, fostering a secure research environment. Always consult your

institution's specific safety protocols and your local regulations for hazardous waste

management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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